Cas no 2137769-35-6 (4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester
• CAS No: 2137769-35-6
• MF: C₉H₉N₅O₂S
• MW: 251.265059232712
• CID: 5299376
• Update Time: 2025-06-12

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester

• Inchi： 1S/C9H9N5O2S/c1-16-7(15)5-14-8(12-13-9(14)17)6-4-10-2-3-11-6/h2-4H,5H2,1H3,(H,13,17)
• InChI Key： QQTCGGMPVDRAOG-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OC)=O)C(C2=NC=CN=C2)=N1

Additional information on 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester

Introduction to 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester (CAS No. 2137769-35-6)

The compound 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester, identified by its CAS number 2137769-35-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative belongs to the triazole and pyrazine families, featuring a unique structural framework that has garnered attention for its potential biological activities. The presence of a thioxo group and a methyl ester moiety introduces specific chemical properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of triazole derivatives in pharmaceutical applications due to their broad spectrum of biological activities. The 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo core structure of this compound suggests potential interactions with various biological targets. Specifically, the thioxo group can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. This structural feature has been explored in the development of novel therapeutic agents targeting inflammatory and infectious diseases.

In the context of current research, the methyl ester functionality in 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester plays a crucial role in modulating pharmacokinetic properties. Ester groups are frequently employed in drug design to enhance solubility and bioavailability. The incorporation of this moiety into the triazole-pyrazine scaffold may contribute to improved pharmacological profiles, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The triazole ring is well-known for its activity against a variety of microbial pathogens, including bacteria and fungi. The additional presence of a pyrazinyl substituent may further enhance its antimicrobial properties by increasing binding affinity to bacterial enzymes or cell wall components. Preliminary in vitro studies have suggested that derivatives of this class exhibit promising activity against multidrug-resistant strains.

The thioxo group introduces an additional layer of complexity to the molecule's structure. Thioxo compounds have been studied for their ability to modulate enzyme activity and cellular signaling pathways. In particular, this group has shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The combination of these structural features in 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester suggests multiple potential therapeutic applications.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of triazole derivatives to interact with inflammatory pathways has been demonstrated in several preclinical studies. The unique structural features of this compound may enable it to selectively target inflammatory mediators without causing significant side effects.

The synthesis and characterization of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester have been refined through advanced organic synthesis techniques. The use of modern catalytic methods has allowed for efficient production of this compound with high purity and yield. These synthetic advancements are crucial for enabling further biological evaluation and drug development.

Future research directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, studies on its pharmacokinetic properties will be essential for optimizing dosing regimens and improving patient outcomes.

The versatility of 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester as a scaffold for drug discovery is another area that warrants further investigation. By modifying various functional groups within its structure, researchers can generate libraries of analogs with tailored biological activities. This approach has been successfully employed in other areas of medicinal chemistry and may yield novel therapeutic agents with improved efficacy and safety profiles.

In conclusion,4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-pyrazinyl)-5-thioxo-, methyl ester (CAS No. 2137769-35-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for researchers investigating antimicrobial agents、anti-inflammatory drugs，and other therapeutic modalities。With continued research，this compound holds the potential to contribute significantly to advancements in medicine。